2-bromo-4-chloro-1-[2-(2-methoxy-4-methylphenoxy)ethoxy]benzene

• IUPAC Name: 1-[2-(2-bromo-4-chlorophenoxy)ethoxy]-2-methoxy-4-methylbenzene
• InChI: InChI=1S/C16H16BrClO3/c1-11-3-5-15(16(9-11)19-2)21-8-7-20-14-6-4-12(18)10-13(14)17/h3-6,9-10H,7-8H2,1-2H3
• InChI Key: CARJZSIMOHFVSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OCCOC2=C(C=C(C=C2)Cl)Br)OC
• Molecular Formula: C16H16BrClO3
• Molecular Weight: 371.7 g/mol

Description

2-bromo-4-chloro-1-[2-(2-methoxy-4-methylphenoxy)ethoxy]benzene is a chemical compound that belongs to the class of organic compounds known as phenoxyethanols. It is commonly referred to as BCEE and is used in scientific research for its various applications.

Mechanism of Action

The mechanism of action of 2-bromo-4-chloro-1-[2-(2-methoxy-4-methylphenoxy)ethoxy]benzene is not well understood. However, it is believed to interact with proteins in the body, possibly through hydrogen bonding or other non-covalent interactions.
Biochemical and Physiological Effects:
There is limited information on the biochemical and physiological effects of 2-bromo-4-chloro-1-[2-(2-methoxy-4-methylphenoxy)ethoxy]benzene. However, it has been reported to have antitumor activity in vitro, suggesting that it may have potential as a chemotherapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using 2-bromo-4-chloro-1-[2-(2-methoxy-4-methylphenoxy)ethoxy]benzene in lab experiments is its ability to act as a ligand for the study of protein-ligand interactions. However, one limitation is that its mechanism of action is not well understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 2-bromo-4-chloro-1-[2-(2-methoxy-4-methylphenoxy)ethoxy]benzene. One direction is to further investigate its mechanism of action and its potential as a chemotherapeutic agent. Another direction is to explore its use as a precursor for the synthesis of novel compounds with potential therapeutic applications. Additionally, research could focus on developing new and improved synthesis methods for 2-bromo-4-chloro-1-[2-(2-methoxy-4-methylphenoxy)ethoxy]benzene and related compounds.

Synthesis Methods

The synthesis of 2-bromo-4-chloro-1-[2-(2-methoxy-4-methylphenoxy)ethoxy]benzene involves the reaction of 2-bromo-4-chlorophenol with 2-(2-methoxy-4-methylphenoxy)ethanol in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by column chromatography to obtain the final product.

Scientific Research Applications

2-bromo-4-chloro-1-[2-(2-methoxy-4-methylphenoxy)ethoxy]benzene has various scientific research applications, including its use as a ligand for the study of protein-ligand interactions. It has also been used as a precursor for the synthesis of other compounds, such as 2-bromo-4-chloro-1-[2-(2-methoxy-4-methylphenoxy)ethoxy]benzene methanesulfonate, which has been used in the synthesis of novel antitumor agents.